Butane-1,4-diol;1,3-diisocyanato-2-methylbenzene;hexanedioic acid;1-isocyanato-4-[(4-isocyanatophenyl)methyl]benzene

• CAS No.: 60865-39-6
• Molecular Formula: C34H36N4O10
• Molecular Weight: 660.7 g/mol
• IUPAC Name: butane-1,4-diol;1,3-diisocyanato-2-methylbenzene;hexanedioic acid;1-isocyanato-4-[(4-isocyanatophenyl)methyl]benzene
• InChI: InChI=1S/C15H10N2O2.C9H6N2O2.C6H10O4.C4H10O2/c18-10-16-14-5-1-12(2-6-14)9-13-3-7-15(8-4-13)17-11-19;1-7-8(10-5-12)3-2-4-9(7)11-6-13;7-5(8)3-1-2-4-6(9)10;5-3-1-2-4-6/h1-8H,9H2;2-4H,1H3;1-4H2,(H,7,8)(H,9,10);5-6H,1-4H2
• InChI Key: SKZKHCJQOTXUHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1N=C=O)N=C=O.C1=CC(=CC=C1CC2=CC=C(C=C2)N=C=O)N=C=O.C(CCC(=O)O)CC(=O)O.C(CCO)CO

Description

Butane-1,4-diol;1,3-diisocyanato-2-methylbenzene;hexanedioic acid;1-isocyanato-4-[(4-isocyanatophenyl)methyl]benzene is a complex chemical compound with the molecular formula C19H26N2O8. This compound is known for its applications in the production of polyurethanes and other polymers. It is a polymer formed by the reaction of butane-1,4-diol, 1,3-diisocyanato-2-methylbenzene, hexanedioic acid, and 1-isocyanato-4-[(4-isocyanatophenyl)methyl]benzene .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound involves multiple steps:

Butane-1,4-diol: is synthesized through the hydrogenation of butyne-1,4-diol, which is obtained by reacting acetylene with formaldehyde.

1,3-Diisocyanato-2-methylbenzene: is produced via the phosgenation of 2,4-toluenediamine.

Hexanedioic acid: is typically synthesized through the oxidation of cyclohexanol or cyclohexanone with nitric acid.

1-Isocyanato-4-[(4-isocyanatophenyl)methyl]benzene: is prepared by the reaction of 4,4’-methylenedianiline with phosgene.

Industrial Production Methods

Industrial production of this compound involves large-scale reactions under controlled conditions to ensure high yield and purity. The reactions are typically carried out in reactors equipped with temperature and pressure control systems to optimize the reaction conditions .

Chemical Reactions Analysis

Types of Reactions

This compound undergoes various chemical reactions, including:

Polymerization: It reacts with polyols to form polyurethanes.

Substitution: The isocyanate groups can undergo nucleophilic substitution reactions.

Oxidation and Reduction: The diol and acid groups can participate in oxidation and reduction reactions.

Common Reagents and Conditions

Polymerization: Catalysts such as dibutyltin dilaurate are used to facilitate the reaction.

Substitution: Reagents like amines and alcohols are commonly used.

Oxidation: Strong oxidizing agents like nitric acid are used.

Major Products Formed

Polyurethanes: Formed from the reaction with polyols.

Urethanes: Formed from the reaction with alcohols.

Scientific Research Applications

This compound has a wide range of applications in scientific research:

Chemistry: Used in the synthesis of polyurethanes and other polymers.

Biology: Utilized in the development of biocompatible materials for medical applications.

Medicine: Investigated for use in drug delivery systems and tissue engineering.

Industry: Employed in the production of coatings, adhesives, and sealants.

Mechanism of Action

The mechanism of action of this compound involves the reactivity of its isocyanate and hydroxyl groups. The isocyanate groups react with hydroxyl groups to form urethane linkages, which are the basis for polyurethane formation . The molecular targets include polyols and other compounds with active hydrogen atoms .

Comparison with Similar Compounds

Similar Compounds

Butane-1,4-diol: A primary alcohol used in the synthesis of polyurethanes.

1,3-Diisocyanato-2-methylbenzene: An isocyanate used in the production of polyurethanes.

Hexanedioic acid: A dicarboxylic acid used in the production of nylon and polyurethanes.

Uniqueness

This compound is unique due to its combination of diol, isocyanate, and acid functionalities, which allow it to participate in a wide range of chemical reactions and form complex polymers with diverse applications .